Cas no 2229208-34-6 (2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol)

• Product Name: 2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol
• CAS No: 2229208-34-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6070041
• PubChem ID: 165642783
• Update Time: 2025-05-25

2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol
• 2229208-34-6
• 2-bromo-4-[1-(1-hydroxyethyl)cyclopropyl]phenol
• EN300-1906678

• Inchi： 1S/C11H13BrO2/c1-7(13)11(4-5-11)8-2-3-10(14)9(12)6-8/h2-3,6-7,13-14H,4-5H2,1H3
• InChI Key： KAVUZJIKVKDQMU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C(C)O)CC1)O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol

Comprehensive Overview of 2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol (CAS No. 2229208-34-6)

2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol (CAS No. 2229208-34-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropylphenol core, which is further functionalized with a bromo substituent and a hydroxyethyl group, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate molecular interactions in complex systems.

In the context of current trends, the demand for cyclopropyl-containing compounds has surged, driven by their prevalence in drug discovery. The 2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol structure aligns with this trend, as the cyclopropyl ring is known to enhance metabolic stability and bioavailability in drug candidates. This compound is often discussed in forums and publications focusing on medicinal chemistry and structure-activity relationships (SAR), where its potential to serve as a scaffold for kinase inhibitors or antimicrobial agents is explored. Additionally, its bromophenol moiety is of interest for cross-coupling reactions, a hot topic in synthetic methodology.

From an industrial perspective, CAS No. 2229208-34-6 is valued for its synthetic utility. The presence of both bromo and hydroxyethyl groups allows for diverse derivatization, enabling chemists to tailor the compound for specific applications. For instance, it could be used to develop fluorescence probes or ligands for catalysis, areas that are currently trending in materials science. Environmental considerations also play a role, as researchers seek greener synthetic routes for such intermediates, aligning with the global push toward sustainable chemistry.

Another area of interest is the compound's potential role in agrochemical innovation. With the growing need for crop protection agents that are both effective and environmentally benign, 2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol could serve as a precursor for novel herbicides or fungicides. Its structural features may contribute to improved target specificity and reduced off-target effects, addressing common challenges in the field. This aligns with frequent searches for next-generation agrochemicals and sustainable pest control solutions.

In summary, 2-bromo-4-1-(1-hydroxyethyl)cyclopropylphenol (CAS No. 2229208-34-6) represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical development—highlight its relevance in addressing contemporary scientific and industrial challenges. As the demand for highly functionalized aromatic compounds continues to rise, this compound is poised to remain a topic of keen interest in both academic and industrial circles.